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Compound of Interest

Compound Name: Olverembatinib dimesylate

Cat. No.: B591212 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This guide provides detailed, procedural information for the proper disposal of Olverembatinib
dimesylate, a potent Bcr-Abl tyrosine kinase inhibitor. Adherence to these guidelines is critical

for minimizing environmental impact and maintaining workplace safety.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to handle Olverembatinib dimesylate
with appropriate personal protective equipment (PPE). According to safety data sheets, this

includes safety goggles with side-shields, protective gloves, and a suitable respirator.[1] Ensure

adequate ventilation in the work area to avoid inhalation of dust or aerosols.[1][2] In case of

accidental release, absorb spills with a liquid-binding material like diatomite and decontaminate

surfaces with alcohol.[1][2]

Quantitative Data on Chemical Properties
While specific quantitative limits for disposal are not publicly available, understanding the

chemical properties of Olverembatinib dimesylate is essential for its safe management.
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Property Value Reference

Chemical Formula C29H27F3N6O · 2CH4O3S [2]

Molecular Weight 724.77 g/mol [2]

Hazard Classification
Acute toxicity, oral (Category

4)
[1]

Hazard Statement H302: Harmful if swallowed [1]

Note: One Safety Data Sheet classifies the compound as "Not a hazardous substance or

mixture."[2] However, given the conflicting information and the potent nature of the compound,

it is prudent to handle it as a hazardous substance.

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of Olverembatinib dimesylate is to adhere to

local, state, and federal regulations for chemical waste.[1] The following protocol provides a

general framework based on established guidelines for pharmaceutical and chemical waste.

Experimental Protocol: Waste Segregation and
Preparation

Initial Assessment: Determine if the Olverembatinib dimesylate waste is in a solid, liquid

(e.g., dissolved in DMSO), or contaminated material form (e.g., pipette tips, gloves).

Solid Waste:

Do not dispose of solid Olverembatinib dimesylate directly into standard trash or down

the drain.

Collect all solid waste, including unused or expired product, in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste:
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Collect solutions containing Olverembatinib dimesylate in a compatible, leak-proof, and

clearly labeled waste container. Do not mix with incompatible chemicals.

Contaminated Materials:

All materials that have come into contact with Olverembatinib dimesylate, such as

gloves, bench paper, and pipette tips, should be considered contaminated.

Place these materials in a designated, sealed waste bag or container for hazardous

waste.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Olverembatinib dimesylate.
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Disposal Workflow

Start: Olverembatinib Dimesylate Waste

Assess Waste Type
(Solid, Liquid, Contaminated Labware)

Is a Drug Take-Back Program
Available for Chemical Waste?

Utilize Institutional or Community
Drug Take-Back Program

Yes

No Take-Back Program Available

No

End: Proper Disposal Complete

Mix with an Unappealing Substance
(e.g., Cat Litter, Used Coffee Grounds)

Place Mixture in a Sealed
Plastic Bag or Container

Dispose of in Household or
Laboratory Trash as per Local Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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